Cefetamet

Description

Cefetamet is an active agent formed through the hydrolysis of cefetamet pivoxil, an oral third-generation cephalosporin . It is used to treat community-acquired respiratory tract infections and complicated urinary tract infections . It has demonstrated equivalent efficacy to other established agents like cefaclor, amoxicillin, and cefixime . Cefetamet is effective against Streptococcus pneumoniae, Haemophilus influenzae, Moraxella catarrhalis, and group A beta-hemolytic streptococci . It is also effective against beta-lactamase-producing strains of H. influenzae and M. catarrhalis, but has poor activity against penicillin-resistant S. pneumoniae . Additionally, cefetamet exhibits activity against Neisseria gonorrhoeae and a broad spectrum of activity against Enterobacteriaceae, but staphylococci and Pseudomonas spp. are resistant to it .

Cefetamet functions by inhibiting the final transpeptidation step in peptidoglycan synthesis, which is crucial for bacterial cell wall formation . This is achieved through binding to one or more Penicillin-binding Proteins (PBPs) . The absorption and disposition of cefetamet have been studied across different subpopulations, with impaired renal function being the most significant factor altering its elimination . Cefetamet pivoxil hydrochloride is marketed under the trade name Cefyl .

Cefetamet belongs to the cephalosporin class of organic compounds . Cephalosporins contain a 1,2-thiazine fused to a 2-azetidinone to form an oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid moiety or a derivative thereof . Another similar antibiotic is Ceftaroline, a cephalosporin with activity against methicillin-resistant Staphylococcus aureus (MRSA) .

• CAS No.: 65052-63-3
• Product Name: Cefetamet
• Molecular Formula: C14H15N5O5S2
• Molecular Weight: 397.4 g/mol
• IUPAC Name: 7-[[2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Standard InChI: InChI=1S/C14H15N5O5S2/c1-5-3-25-12-8(11(21)19(12)9(5)13(22)23)17-10(20)7(18-24-2)6-4-26-14(15)16-6/h4,8,12H,3H2,1-2H3,(H2,15,16)(H,17,20)(H,22,23)
• Standard InChIKey: MQLRYUCJDNBWMV-UHFFFAOYSA-N
• SMILES: CC1=C(N2C(C(C2=O)NC(=O)C(=NOC)C3=CSC(=N3)N)SC1)C(=O)O
• Canonical SMILES: CC1=C(N2C(C(C2=O)NC(=O)C(=NOC)C3=CSC(=N3)N)SC1)C(=O)O
• Purity: > 95%
• Synonyms: Cepime O; Deacetoxycefotaxime; FR 13300; LY 97964; Ro 15-8074; Ro 15-8074/005; Ultipime O; Altamet; Antibiotic Ro 15-8074; (6R,7R)-7-[[(2Z)-(2-Amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Ac
• PubChem Compound: 53396029
• Last Modified: Aug 15 2023